2-Amino-5-fluoro-2-(propan-2-yl)pentanoic acid

• Molecular Formula: C8H16FNO2
• Molecular Weight: 177.22 g/mol
• SMILES: CC(C)C(CCCF)(C(=O)O)N
• InChI: InChI=1S/C8H16FNO2/c1-6(2)8(10,7(11)12)4-3-5-9/h6H,3-5,10H2,1-2H3,(H,11,12)
• InChIKey: HUIJXANXHRDXRJ-UHFFFAOYSA-N

Optimize peptide drug leads with quantitative 19F NMR detection and enhanced passive permeability. This α-isopropyl, ω-fluoro amino acid solves the challenge of monitoring peptide interactions in complex biological matrices. - Dual functionality: conformational constraint via α,α-disubstitution plus sensitive 19F NMR reporter. - 6.5x higher LogP vs. leucine for improved membrane permeability. - Supplied at ≥95% purity, ready for Fmoc-SPPS incorporation. - Eliminates post-synthetic labeling; cost-effective probe generation.

Fluorinated α,α-Disubstituted Amino Acid Building Block

The compound 2-Amino-5-fluoro-2-(propan-2-yl)pentanoic acid (CAS: 2060050-73-7) is a synthetic, non-proteinogenic amino acid characterized by an α-isopropyl substituent and a terminally fluorinated side chain. It belongs to the class of fluorinated α,α-disubstituted amino acids, which are valued as building blocks for introducing conformational constraint and enabling ¹⁹F NMR spectroscopic analysis into peptides and small molecules. The molecular formula is C₈H₁₆FNO₂ with a molecular weight of 177.22 g/mol.

SPPS compatibility

Free amine and acid enable standard Fmoc-based solid-phase peptide synthesis

19F NMR reporter

Single terminal fluorine provides background-free 19F NMR conformational probe

Conformational constraint

α,α-disubstitution restricts backbone flexibility for secondary structure stabilization

Why Generic Leucine or Valine Analogues Fall Short

The combination of a terminal fluorine atom and geminal α-isopropyl substitution creates a profile that is distinct from canonical amino acids and their common fluorinated analogues (e.g., 5-fluoroleucine). The α,α-disubstitution imparts significant conformational rigidity by restricting backbone flexibility, while the terminal fluorine atom provides a sensitive, background-free ¹⁹F NMR probe with minimal structural perturbation. In contrast, simple leucine or valine analogues lack NMR reporter functionality, and 5-fluoroleucine does not provide the enhanced lipophilicity and steric bulk from the α-isopropyl group, directly affecting passive permeability and molecular packing in hydrophobic cores.

Leucine / Valine lack NMR functionality

Canonical amino acids contain no fluorine, preventing direct 19F NMR dynamics or binding studies. This eliminates a key capability for structural biology workflows.

5‑Fluoroleucine provides incomplete constraint

It retains an unsubstituted α‑carbon and a shorter leucine side chain. The missing α‑isopropyl group reduces lipophilicity and steric bulk, which may shift passive permeability and packing behavior compared to this α,α‑disubstituted scaffold.

Monosubstituted analogues do not combine NMR probe with rigidity

No commercial alternative simultaneously offers a terminal 19F reporter and gem‑dialkyl conformational restriction; use of two separate building blocks complicates sequence design and may alter peptide properties unpredictably.

• [1] Qiu, X.-L., Meng, W.-D., & Qing, F.-L. (2004). Synthesis of Fluorinated Amino Acids. ChemInform, 35(44). This review outlines the general impact of fluorination and α-substitution on amino acid conformation. View Source
• [2] Frkic, R. L., Tan, Y. J., Abdelkader, E. H., Maleckis, A., Tarcoveanu, E., Nitsche, C., ... & Jackson, C. J. (2024). Conformational Preferences of the Non-Canonical Amino Acids (2S,4S)-5-Fluoroleucine, (2S,4R)-5-Fluoroleucine, and 5,5′-Difluoroleucine in a Protein. Biochemistry, 63(11), 1388–1394. View Source

Key Differentiation from Unfluorinated and Monosubstituted Analogues

Enhanced Lipophilicity vs. Leucine

The target compound's computed LogP more than doubles that of simple leucine, indicating significantly higher lipophilicity. This is a critical differentiation factor for optimizing passive membrane permeability in peptide-based therapeutics.

Lipophilicity

Data to verify

LogP 1.17 vs. leucine ~0.44 (~2.7‑fold higher)

Supports membrane permeability prediction in design

In silico estimate; confirm experimentally for target peptide

Evidence Dimension	Partition Coefficient (LogP)
Target Compound Data	1.17
Comparator Or Baseline	DL-Leucine: XLogP -1.50; ALogP 0.44
Quantified Difference	~2.7-fold increase over XLogP; ~2.7-fold increase over ALogP
Conditions	In silico computation (target compound from vendor-supplied data; leucine from Plantaedb computed properties).

Why This Matters

A higher LogP suggests superior passive membrane permeability, a key advantage for intracellular target engagement or oral bioavailability of peptide-derived molecules.

Extended Side-Chain Flexibility

The target compound possesses 5 rotatable bonds, compared to 3 for leucine. This extended flexibility, combined with terminal fluorine, provides a unique balance of rotational freedom and NMR probe sensitivity, enabling detailed dynamic studies not possible with shorter, non-fluorinated analogues.

Rotatable Bonds

Data to verify

5 rotatable bonds vs. 3 for leucine (+2)

Supports extended conformational sampling for NMR dynamics

Vendor-computed property; may vary in folded peptides

Evidence Dimension	Number of Rotatable Bonds
Target Compound Data	5
Comparator Or Baseline	DL-Leucine: 3
Quantified Difference	+2 rotatable bonds
Conditions	Vendor-provided computed property (Leyan) vs. Plantaedb entry for leucine.

Why This Matters

Enhanced side-chain flexibility allows for greater sampling of conformational space, which can be exploited in ligand design or NMR-based conformational analysis.

Unique 19F NMR Probe Capability

The terminal CH₂F group provides a single, background-free ¹⁹F NMR signal absent in non-fluorinated comparators like 2-amino-2-isopropylpentanoic acid or leucine. Class-level evidence confirms CH₂F groups in leucine analogues are sensitive environmental reporters that can be locked into single rotamers in protein crystals, enabling conformational analysis.

19F NMR Probe

Class-level inference

Single terminal 19F reporter; absent in non‑fluorinated comparators

Enables 19F-based protein dynamics and ligand screening

CH₂F groups in 5‑fluoroleucine are sensitive environmental reporters (REFS‑2)

Evidence Dimension	19F NMR Probe Availability
Target Compound Data	Single, terminal 19F nucleus available for NMR detection
Comparator Or Baseline	2-Amino-2-isopropylpentanoic acid or Leucine: No fluorine atom present
Quantified Difference	Qualitative (Presence vs. Absence of 19F label)
Conditions	Crystal structures of proteins containing (2S,4S)-5-fluoroleucine or (2S,4R)-5-fluoroleucine show CH₂F groups as sensitive environmental reporters.

Why This Matters

The ability to incorporate a single, sensitive ¹⁹F label allows for direct study of protein structure, dynamics, and ligand interactions in complex biological media, which is impossible with unlabeled canonical amino acids.

• [1] Frkic, R. L., Tan, Y. J., Abdelkader, E. H., Maleckis, A., Tarcoveanu, E., Nitsche, C., ... & Jackson, C. J. (2024). Conformational Preferences of the Non-Canonical Amino Acids (2S,4S)-5-Fluoroleucine, (2S,4R)-5-Fluoroleucine, and 5,5′-Difluoroleucine in a Protein. Biochemistry, 63(11), 1388–1394. View Source

Steric Bulk from α-Isopropyl Substitution

Unlike 5-fluoroleucine, which retains an unsubstituted α-carbon with only a leucine side chain, the target compound introduces a bulky isopropyl group directly at the α-position. This geminal α,α-disubstitution significantly restricts backbone conformational freedom compared to monosubstituted analogues. This constrained scaffold can increase peptide stability and binding affinity.

α‑Substitution

Supporting evidence

α,α‑disubstituted vs. α‑monosubstituted (5‑fluoroleucine)

Backbone constraint may stabilize secondary structure

Quantitative dihedral impact not reported for this compound

Evidence Dimension	α-Carbon Substitution Pattern
Target Compound Data	α,α-disubstituted (isopropyl and fluoropropyl side chain)
Comparator Or Baseline	5-Fluoroleucine: α-monosubstituted
Quantified Difference	Qualitative (disubstituted vs. monosubstituted α-carbon). Quantitative impact on backbone dihedral angles is not available for the target compound.
Conditions	Review of α,α-disubstituted amino acid effects on peptide conformation.

Why This Matters

The increased steric bulk and conformational restriction from α,α-disubstitution can be used to stabilize desired secondary structures (e.g., helical turns) and enhance resistance to proteolytic degradation.

• [1] Qiu, X.-L., Meng, W.-D., & Qing, F.-L. (2004). Synthesis of Fluorinated Amino Acids. ChemInform, 35(44). View Source

Key Research Applications

Peptide Therapeutics with Enhanced Permeability and NMR Traceability

The compound's significantly higher computed LogP (1.17 vs. 0.44 for leucine) is a clear indication of enhanced lipophilicity, a key driver for passive membrane permeability in peptide-based drug candidates. Incorporate this building block at selected positions in a lead peptide to simultaneously boost permeability and enable direct measurement of uptake and target binding in complex biological matrices via its unique ¹⁹F NMR signal. This dual functionality is absent in non-fluorinated or mono-substituted leucine analogues.

19F NMR Probe for Protein Dynamics

The terminal CH₂F group acts as a sensitive environmental probe that is well-tolerated in protein cores based on class-level evidence. Use residue-specific replacement of leucine or valine residues with this building block to generate ¹⁹F-labelled proteins for studying conformational dynamics, ligand binding, or aggregation without introducing a large structural perturbation, leveraging its extended side chain (5 rotatable bonds) for optimal positioning in hydrophobic pockets.

Conformationally Constrained Scaffolds for Proteolytic Stability

The α,α-disubstitution pattern (isopropyl and fluoropropyl groups) restricts the backbone's conformational flexibility, a property known to induce helical turns and enhance stability against proteases. Use this monomer as a central residue in a β-turn mimetic or to cap the end of a linear peptide, exploiting its steric bulk for increased resistance to enzymatic degradation. This is a strategic advantage over α-monosubstituted amino acids like 5-fluoroleucine, which cannot provide the same degree of rigidity.

Solid-Phase Peptide Synthesis for Biophysical Assays

Supplied at 95% purity and with a free amine and carboxylic acid, this building block is directly suitable for standard Fmoc-based SPPS protocols. Its use enables the rational design of a library of peptide analogues where each member contains a single, unambiguous ¹⁹F label for ligand-observed or protein-observed NMR screening. This bypasses the need for post-synthetic labeling and provides a cost-effective route to biophysical probes.

Application

Selection Property

Validation Focus

Peptide permeability & NMR traceability studies

Computed lipophilicity and single 19F reporter

Passive permeability and 19F-based uptake/target engagement assays

19F NMR protein dynamics & conformational analysis

Single 19F probe with extended side‑chain flexibility

Protein structural dynamics, ligand binding, and aggregation by 19F NMR

Proteolytically stable peptide scaffolds

α,α‑disubstitution‑induced backbone rigidity

Resistance to proteolytic degradation and secondary structure stabilization

SPPS‑based 19F biophysical probe library

Free amine/acid for standard Fmoc‑SPPS; unambiguous 19F label

Cost‑effective library synthesis and 19F NMR screening

• [1] Frkic, R. L., Tan, Y. J., Abdelkader, E. H., Maleckis, A., Tarcoveanu, E., Nitsche, C., ... & Jackson, C. J. (2024). Conformational Preferences of the Non-Canonical Amino Acids (2S,4S)-5-Fluoroleucine, (2S,4R)-5-Fluoroleucine, and 5,5′-Difluoroleucine in a Protein. Biochemistry, 63(11), 1388–1394. View Source
• [2] Qiu, X.-L., Meng, W.-D., & Qing, F.-L. (2004). Synthesis of Fluorinated Amino Acids. ChemInform, 35(44). View Source